Cas no 24687-42-1 (1-Butanesulfonic acid,4-mercapto-)

1-Butanesulfonic acid,4-mercapto- structure
24687-42-1 structure
Product Name:1-Butanesulfonic acid,4-mercapto-
CAS No:24687-42-1
MF:C4H10O3S2
MW:170.250399112701
CID:288838
PubChem ID:90584
Update Time:2025-04-19

1-Butanesulfonic acid,4-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanesulfonic acid,4-mercapto-
    • 4-Mercaptobutane-1-sulfonic acid
    • 4-MERCAPTOBUTANE-1-SULPHONIC ACID
    • 4-sulfanylbutane-1-sulfonic acid
    • 1-Butanesulfonic acid,4-mercapto
    • 3-Mercaptobutansulfonsaeure
    • 4-Mercapto-1-butanesulfonicacid
    • 4-mercaptobutanesulfonic acid
    • 4-sulfanyl-1-butanesulfonic acid
    • EINECS 246-412-6
    • AKOS015995389
    • SCHEMBL260865
    • PRA9L5PF5Y
    • NS00027718
    • DTXSID00179427
    • 1-Butanesulfonic acid, 4-mercapto-
    • 24687-42-1
    • 4-mercapto-1-butanesulfonic acid
    • Inchi: 1S/C4H10O3S2/c5-9(6,7)4-2-1-3-8/h8H,1-4H2,(H,5,6,7)
    • InChI Key: ISOQNEPBGIJCLU-UHFFFAOYSA-N
    • SMILES: S(CCCCS)(=O)(=O)O

Computed Properties

  • Exact Mass: 170.00700
  • Monoisotopic Mass: 170.007136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.8

Experimental Properties

  • Density: 1.338
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.521
  • PSA: 101.55000
  • LogP: 1.66500

1-Butanesulfonic acid,4-mercapto- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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